1. Home
  2. Product
  3. Reference Standards
  4. [(8R,9S,10R,13S,14S,17R)-17-Acetyl-3-methoxy-10,13-dimethyl-1,2,7,8,9,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-17-yl] acetate
[(8R,9S,10R,13S,14S,17R)-17-Acetyl-3-methoxy-10,13-dimethyl-1,2,7,8,9,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-17-yl] acetate [(8R,9S,10R,13S,14S,17R)-17-Acetyl-3-methoxy-10,13-dimethyl-1,2,7,8,9,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-17-yl] acetate
Brand Name: Vulcanchem
CAS No.: 1054-64-4
VCID: VC0123747
InChI: InChI=1S/C24H34O4/c1-15(25)24(28-16(2)26)13-10-21-19-7-6-17-14-18(27-5)8-11-22(17,3)20(19)9-12-23(21,24)4/h6,14,19-21H,7-13H2,1-5H3/t19-,20+,21+,22+,23+,24+/m1/s1
SMILES: CC(=O)C1(CCC2C1(CCC3C2CC=C4C3(CCC(=C4)OC)C)C)OC(=O)C
Molecular Formula: C24H34O4
Molecular Weight: 386.5 g/mol

[(8R,9S,10R,13S,14S,17R)-17-Acetyl-3-methoxy-10,13-dimethyl-1,2,7,8,9,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-17-yl] acetate

CAS No.: 1054-64-4

Reference Standards

VCID: VC0123747

Molecular Formula: C24H34O4

Molecular Weight: 386.5 g/mol

[(8R,9S,10R,13S,14S,17R)-17-Acetyl-3-methoxy-10,13-dimethyl-1,2,7,8,9,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-17-yl] acetate - 1054-64-4

CAS No. 1054-64-4
Product Name [(8R,9S,10R,13S,14S,17R)-17-Acetyl-3-methoxy-10,13-dimethyl-1,2,7,8,9,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-17-yl] acetate
Molecular Formula C24H34O4
Molecular Weight 386.5 g/mol
IUPAC Name [(8R,9S,10R,13S,14S,17R)-17-acetyl-3-methoxy-10,13-dimethyl-1,2,7,8,9,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-17-yl] acetate
Standard InChI InChI=1S/C24H34O4/c1-15(25)24(28-16(2)26)13-10-21-19-7-6-17-14-18(27-5)8-11-22(17,3)20(19)9-12-23(21,24)4/h6,14,19-21H,7-13H2,1-5H3/t19-,20+,21+,22+,23+,24+/m1/s1
Standard InChIKey RXOKKASEHMRJLZ-CKOZHMEPSA-N
Isomeric SMILES CC(=O)[C@]1(CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC=C4[C@@]3(CCC(=C4)OC)C)C)OC(=O)C
SMILES CC(=O)C1(CCC2C1(CCC3C2CC=C4C3(CCC(=C4)OC)C)C)OC(=O)C
Canonical SMILES CC(=O)C1(CCC2C1(CCC3C2CC=C4C3(CCC(=C4)OC)C)C)OC(=O)C
Synonyms 17-​Hydroxy-​3-​methoxy-pregna-​3,​5-​dien-​20-​one Acetate
PubChem Compound 10949060
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19